2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-3-(trifluoromethyl)pyridine

• IUPAC Name: 3-cyclopropyl-6-[[1-[3-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]methoxy]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C19H19F3N6O/c20-19(21,22)14-2-1-8-23-18(14)27-9-7-12(10-27)11-29-16-6-5-15-24-25-17(13-3-4-13)28(15)26-16/h1-2,5-6,8,12-13H,3-4,7,9-11H2
• InChI Key: XZNXWZGHSADVIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)OCC4CCN(C4)C5=C(C=CC=N5)C(F)(F)F
• Molecular Formula: C19H19F3N6O
• Molecular Weight: 404.4 g/mol

Description

The compound contains several functional groups including a triazole, a pyridazine, and a pyrrolidine ring. The triazole and pyridazine rings are part of a larger heterocyclic structure. Heterocyclic compounds like these are of prime importance due to their extensive therapeutic uses. They are often used as synthetic intermediates and promising pharmaceuticals.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Mechanism of Action

Target of Action

The primary targets of this compound are likely to be enzymes or receptors that interact with the triazole and pyridazine moieties. Triazole derivatives have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . The specific targets would depend on the exact structure and functional groups of the compound.

Mode of Action

The compound’s mode of action is likely to involve the formation of hydrogen bonds with its target due to the hydrogen bond accepting and donating characteristics of the triazole core . This allows the compound to make specific interactions with different target receptors, leading to changes in the target’s function.

Biochemical Pathways

The affected biochemical pathways would depend on the specific targets of the compound. For instance, if the compound targets enzymes involved in inflammation, it could affect the inflammatory response. If it targets cancer cells, it could affect cell proliferation pathways .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, if the compound has anticancer activity, it could induce apoptosis in cancer cells. If it has anti-inflammatory activity, it could reduce the production of inflammatory mediators .

Future Directions

The future directions for this compound would depend on its specific biological activities. Compounds with similar structures have been used in the development of new biologically active entities for the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases.